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Compound of Interest

Compound Name: Fluorescein o-acrylate

Cat. No.: B060923

CAS Number: 193419-86-2

This in-depth technical guide provides a comprehensive overview of Fluorescein o-acrylate, a
versatile fluorescent monomer critical for research and development in polymer science,
materials science, and bioanalytical chemistry. This document is intended for researchers,
scientists, and drug development professionals, offering detailed information on its properties,
synthesis, and applications, complete with experimental protocols and visual workflows.

Core Properties and Specifications

Fluorescein o-acrylate is a derivative of the well-known fluorescein dye, modified with an
acrylate group. This functionalization allows it to be readily incorporated into polymer chains
through polymerization, creating intrinsically fluorescent materials.[1] Its high quantum yield
and visible light excitation/emission spectra make it an invaluable tool for a wide range of
applications.[2][3]

Physicochemical Data

A summary of the key quantitative data for Fluorescein o-acrylate is presented in Table 1.
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Property Value Source
CAS Number 193419-86-2 [1][41[5]
Molecular Formula C23H1406 [1][5][6]
Molecular Weight 386.35 g/mol [11[4115]
Appearance Bright yellow to orange solid [1]
Melting Point 231-233 °C [3][5]

Amax (Absorbance)

490 nm (in 0.1 N NaOH)

[5]

Amax (Emission) ~520 nm [11[71[8]

Purity >95% [5]
Soluble in organic solvents

Solubility (e.g., ethanol, acetone, DCM); [1]

Limited solubility in water.

Storage Temperature

2-8°C

[5]

Chemical Identifiers

For unambiguous identification, the following chemical identifiers are provided in Table 2.
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Identifier

Value

Source

IUPAC Name

(6'-hydroxy-3-oxospiro[2-
benzofuran-1,9'-xanthene]-3'-

yl) prop-2-enoate

[1](6]

Synonyms

Acryloyloxy fluorescein, 3'-
Acryloxyspirobenzo[c]-

furan[1,9’]xanthen-3-one

[21(51(€]

InChl

1S/C23H1406/c1-2-21(25)27-
14-8-10-18-20(12-14)28-19-
11-13(24)7-9-17(19)23(18)16-
6-4-3-5-15(16)22(26)29-23/h2-
12,24H,1H2

[1](51(6]

InChl Key

VYLDMXSRCVCHNE-
UHFFFAOYSA-N

[1]141(5]

Canonical SMILES

C=CC(=0)0C1=CC2=C(C=C1
)C3(C4=C(02)C=C(C=C4)0)C
5=CC=CC=C5C(=0)03

[1](6]

Synthesis and Purification

The primary and most established method for synthesizing Fluorescein o-acrylate is through

the esterification of fluorescein with acrylic acid or acryloyl chloride.[1][4] This reaction is

typically catalyzed by a strong acid or proceeds via a base-mediated reaction with acryloyl

chloride.

Synthesis Workflow

The general workflow for the synthesis of Fluorescein o-acrylate is depicted below.
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Synthesis Workflow of Fluorescein o-acrylate
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Caption: A flowchart illustrating the synthesis of Fluorescein o-acrylate.

Detailed Experimental Protocol: Synthesis of
Fluorescein o-acrylate
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This protocol is based on a general procedure for the synthesis of Fluorescein o-acrylate.
Materials:

e Fluorescein (1 equivalent)

o Triethylamine (TEA, 3.5 equivalents)

» Acryloyl chloride (1.09 equivalents)

e Dry Dichloromethane (DCM)

e Methanol

e Hexanes

« Silica gel for chromatography

e 250 mL round bottom flask

e Stir bar

e Rubber septum

e Dropping funnel

o Standard laboratory glassware for purification
Procedure:

e Reaction Setup: In a 250 mL round bottom flask equipped with a stir bar and a rubber
septum, dissolve fluorescein (1 equiv., 12.3 mmol, 4087 mg) and triethylamine (3.5 equiv., 43
mmol, 6 mL) in 20 mL of dry dichloromethane (DCM).

o Cooling: Stir the reaction mixture and cool it to 0°C in an ice bath.

 Addition of Acryloyl Chloride: Dissolve acryloyl chloride (1.09 equiv., 13.5 mmol, 1.1 mL) in
20 mL of dry DCM and add it to a dropping funnel. Add the acryloyl chloride solution
dropwise to the reaction mixture over 30 minutes.
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o Reaction: After the addition is complete, allow the reaction mixture to stir for 24 hours,
gradually warming to room temperature.

e Purification:

o Chromatography: Purify the crude product using silica gel chromatography with a mobile
phase of DCM:Methanol (100:0.5 v/v) to obtain an orange solid.

o Precipitation: Dissolve the orange solid in a minimal amount of DCM and precipitate it by
adding it to an excess of hexanes.

e Final Product: Filter the resulting solid and dry it under vacuum to yield a pale-yellow product
of Fluorescein o-acrylate.

Polymerization and Applications

Fluorescein o-acrylate's reactive acrylate group allows it to readily participate in various
polymerization techniques, most notably free radical polymerization.[4] This enables its
copolymerization with a wide array of other monomers, leading to the creation of advanced
fluorescent materials.[2][4]

Polymerization Workflow

The following diagram illustrates a general workflow for the synthesis of fluorescent polymers
using Fluorescein o-acrylate.
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General Workflow for Fluorescent Polymer Synthesis
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Caption: A workflow for the synthesis and application of fluorescent polymers.
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Detailed Experimental Protocol: Surface-Initiated RAFT
Polymerization

This protocol describes the synthesis of a fluorescent copolymer brush on silica beads,
adapted from the literature.

Materials:

Fluorescein o-acrylate (F)

» Methyl acrylate (M)

e Chain transfer agent (CTA)-functionalized silica beads (BTPA@SiIO2)

o 2,2'-Azobis(2-methylpropionitrile) (AIBN) as initiator

e Anhydrous dimethylformamide (DMF)

o Methanol, Toluene, Dichloromethane (DCM), Tetrahydrofuran (THF) for washing
e Schlenk flasks or vials

Procedure:

o Stock Solution Preparation: Prepare a stock solution containing the desired molar ratio of
monomers, CTA, and initiator. For example, a molar ratio of [M]:[F]:[CTA]:[AIBN] =
200:X:1:0.2, where X can be varied to control the fluorescein incorporation (e.g., X = 10, 20,
40, or 80).

» Degassing: Sparge the stock solution with nitrogen for at least 10 minutes to remove
dissolved oxygen.

e Reaction Setup: In an inert atmosphere (glovebox), add anhydrous DMF to the stock solution
to dissolve the components. Distribute the solution into individual vials containing the CTA-
functionalized silica beads, ensuring the beads are fully covered.

o Polymerization: Cap the vials and heat them to 75°C for 24 hours to initiate the
polymerization.
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Purification of Polymer: After the reaction, precipitate the loose polymer from the supernatant
by adding it to methanol. Repeat the precipitation twice for further purification.

Purification of Functionalized Beads: Wash the polymer-functionalized silica beads
sequentially with toluene, DCM, and THF. Further purify the beads by Soxhlet extraction and
dry them in a vacuum oven.

Characterization: Characterize the free polymer (e.g., by *H NMR and Gel Permeation
Chromatography) and the polymer-functionalized beads (e.g., by X-ray Photoelectron
Spectroscopy and Thermogravimetric Analysis).

Key Applications

The unique properties of Fluorescein o-acrylate make it a valuable component in the

development of a variety of advanced materials:

Bioimaging: It is extensively used in fluorescence microscopy for imaging live cells and
tissues.[1] Copolymers containing Fluorescein o-acrylate can be used to create fluorescent
probes and cell-tracking agents.[3][9]

Polymer Science: As a monomer, it is fundamental in synthesizing fluorescent polymers that
can be employed as sensors and in drug delivery systems.[1][9] The incorporation of
Fluorescein o-acrylate into polymer backbones overcomes issues like dye leaching that
can occur with physically entrapped dyes.[4]

Diagnostics: It is utilized in assays and tests where fluorescence detection is required, such
as in enzyme-linked immunosorbent assays (ELISA).[1]

Advanced Materials: By copolymerizing with various monomers, a range of functional
materials can be created:

o Fluorescent Hydrogels: With hydrophilic comonomers like acrylamide, these are suitable
for tissue engineering and sensing applications.[4]

o Fluorescent Nanopatrticles: Copolymerization with hydrophobic monomers like styrene can
produce fluorescent nanoparticles for bioimaging and diagnostics.[4]
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o Fluorescent Coatings: These materials find use in various coating applications where
fluorescence is desired.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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